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Compound of Interest |

[2-Amino-1-(furan-2-yl)ethyl]
Compound Name:

(benzyl)amine
CAS No.: 128349-17-7
Cat. No.: B1374211

Get Quote

A Note on Nomenclature: The topic specified, "2-Amino-1-(furan-2-yl)ethylamine,” suggests a
furan ring at position 1 and an amino group at position 2 of an ethylamine backbone. This
structure, 1-(furan-2-yl)ethan-1,2-diamine, is not a commonly referenced compound. This guide
will focus on the well-documented and synthetically crucial isomer, 2-(Furan-2-yl)ethan-1-
amine, CAS Number 1121-46-6. This compound is a vital building block in medicinal chemistry
and is likely the intended subject of inquiry.

Introduction

2-(Furan-2-yl)ethanamine is a primary amine that belongs to the heteroarylethylamine family. It
serves as a versatile precursor in organic synthesis, particularly within the pharmaceutical
industry.[1] Its structure, featuring a furan ring bioisosterically replacing a phenyl ring, makes it
a valuable analogue of the ubiquitous 2-phenethylamine scaffold.[2][3] This substitution allows
medicinal chemists to modulate pharmacokinetic and pharmacodynamic properties, such as
metabolic stability, receptor binding affinity, and overall potency of drug candidates.[2] This
guide provides a comprehensive overview of its chemical properties, a detailed synthesis
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protocol, analytical characterization methods, and its applications in drug discovery and
development.

Chemical and Physical Properties

2-(Furan-2-yl)ethanamine is a colorless to pale yellow liquid with a characteristic amine odor.[1]
Its properties make it a reactive nucleophile at the amine group and susceptible to electrophilic
substitution on the furan ring.[2]

Table 1: Chemical Identifiers and Properties of 2-(Furan-2-yl)ethanamine

Property Value Source(s)
CAS Number 1121-46-6 [4]
IUPAC Name 2-(Furan-2-yl)ethan-1-amine [4]
Molecular Formula CeHsNO [4]
Molecular Weight 111.14 g/mol [4]
Boiling Point 162.5 °C at 760 mmHg [1][5]
Density 1.022 g/cm3 [1]
Flash Point 52.06 °C [1]
XLogP3 0.9 [21[4]
Topological Polar Surface Area  39.2 A2 [2][4]
SMILES C1=COC(=C1)CCN [4]

Synthesis Pathway and Experimental Protocol

A common and efficient method for synthesizing 2-(furan-2-yl)ethanamine is through the
reduction of 2-(2-nitrovinyl)furan. This two-step process begins with a Henry condensation
between furfural and nitromethane to yield the nitrovinyl intermediate, which is then reduced to
the target primary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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